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Compound of Interest

Compound Name: CST967

Cat. No.: B15135684

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of CST967, a
potent and selective Proteolysis Targeting Chimera (PROTAC) designed to induce the
degradation of Ubiquitin-Specific Protease 7 (USP7). This document outlines the solubility
characteristics of CST967, its mechanism of action, and comprehensive protocols for its
application in various in vitro assays.

Introduction to CST967

CST967 is a bifunctional molecule that recruits USP7 to an E3 ubiquitin ligase, leading to the
ubiquitination and subsequent proteasomal degradation of USP7.[1][2] USP7 is a
deubiquitinating enzyme that has been implicated in the progression of several cancers due to
its role in stabilizing oncoproteins and negative regulators of tumor suppressors, such as
MDM2, which in turn targets the tumor suppressor p53 for degradation.[3][4] By degrading
USP7, CST967 can lead to the destabilization of MDMZ2, resulting in the accumulation and
activation of p53, which can trigger apoptosis in cancer cells.[3]

Solubility and Preparation of Stock Solutions

Proper dissolution and storage of CST967 are critical for obtaining reliable and reproducible
results in in vitro experiments.

Table 1: Solubility of CST967
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Maximum Maximum
Solvent Concentration Concentration Notes
(mg/mL) (mM)
Requires sonication
for complete
dissolution. It is
DMSO 100 107.87 recommended to use

newly opened,
anhydrous DMSO as
the compound is

hygroscopic.[1]

Protocol 1: Preparation of CST967 Stock Solution
o Reagent Preparation:
o CST967 (Molecular Weight: 927.05 g/mol )[1]
o Anhydrous Dimethyl Sulfoxide (DMSO)

e Procedure:

[¢]

To prepare a 10 mM stock solution, add 1.0787 mL of DMSO to 1 mg of CST967.[1]

o

Vortex the solution briefly.

Place the vial in an ultrasonic water bath and sonicate until the solid is completely
dissolved.[1]

o

o

Visually inspect the solution to ensure there are no undissolved particles.
e Storage:
o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o For long-term storage (up to 6 months), store the aliquots at -80°C, protected from light.[1]
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o For short-term storage (up to 1 month), store at -20°C, protected from light.[1]

Mechanism of Action and Signaling Pathway

CST967 functions as a PROTAC, inducing the degradation of USP7. This initiates a signaling
cascade that impacts the p53 pathway, a critical regulator of cell cycle and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15135684?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/FT671_A_Technical_Guide_to_Inducing_Apoptosis_in_Tumor_Cells_via_USP7_Inhibition.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6717344/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6717344/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Flow_Cytometry_Analysis_of_Apoptosis_Following_USP7_Inhibition.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Studying_Protein_Ubiquitination_with_Usp7_IN_8.pdf
https://www.benchchem.com/product/b15135684#cst967-solubility-and-preparation-for-in-vitro-assays
https://www.benchchem.com/product/b15135684#cst967-solubility-and-preparation-for-in-vitro-assays
https://www.benchchem.com/product/b15135684#cst967-solubility-and-preparation-for-in-vitro-assays
https://www.benchchem.com/product/b15135684#cst967-solubility-and-preparation-for-in-vitro-assays
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15135684?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15135684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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